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Compound of Interest

Compound Name: Equilenin

Cat. No.: B1671562

For Researchers, Scientists, and Drug Development Professionals

Introduction

Equilenin is a naturally occurring steroidal estrogen isolated from the urine of pregnant mares.
[1][2] As a component of conjugated equine estrogens (CEES), it has been utilized in hormone
replacement therapy.[2][3] This document provides a comprehensive overview of the chemical
and physical properties of Equilenin, intended to serve as a technical resource for
professionals in research and drug development.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Equilenin are summarized in the
tables below. These properties are crucial for its handling, formulation, and analysis.

Table 1: General and Physical Properties of Equilenin
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Property Value Source

CAS Registry Number 517-09-9 [415]

Molecular Formula C1sH1802 [41[5]

Molecular Weight 266.33 g/mol [41[5]

Appearance Pale beige crystals or powder [2]

Melting Point 258-259 °C [2][4][6]

N ) Sublimes at 170-180 °C at

Boiling Point [61[7]
0.01 mm Hg

Optical Rotation [a]D16 +87° (in dioxane) [6]

Table 2: Solubility of Equilenin

Solvent Solubility Source

Water Sparingly soluble (~1.5 mg/L) [2]
Soluble (0.63 g/100 mL at

Alcohol - [6]
18°C, 2.5 g/100 mL at boiling)

Dioxane Soluble [8]

Acetone Soluble [8]

Ethyl Acetate Soluble [8]

Table 3: Spectroscopic Data of Equilenin
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Technique Key Data Points Source

o Amax: 231, 270, 282, 292, 325,
UV-Vis (in ethanol) [6][9]
340 nm

Data available in NIST

Infrared (IR) ) [10]
Chemistry WebBook
Data available in the Human

1H NMR
Metabolome Database
Data available from Sigma-

13C NMR ] [5]
Aldrich
Data available in NIST

Mass Spectrometry (EI) [11]

Chemistry WebBook

Experimental Protocols

Detailed experimental procedures are essential for the accurate determination of the physical
properties of substances like Equilenin. Below are generalized protocols for key experiments.

Determination of Melting Point (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity.[12][13]

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the
temperature range over which it transitions from a solid to a liquid is observed.[14]

Procedure:

e Sample Preparation: A small amount of dry, powdered Equilenin is packed into a capillary
tube to a height of about 3 mm.[12][15]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a Thiele tube filled with mineral oil.[12][15]

o Heating: The sample is heated rapidly to a temperature about 10-15°C below the expected
melting point. The heating rate is then reduced to 1-2°C per minute.[12]
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e Observation: The temperatures at which the first drop of liquid appears and at which the
entire sample becomes liquid are recorded as the melting point range.[12] For a pure
substance, this range is typically narrow.[12][13]

Determination of Solubility

Solubility is a fundamental property that influences a compound's absorption, distribution, and
formulation.[16]

Principle: A specified amount of solute is added to a specified amount of solvent, and the extent
to which it dissolves at a given temperature is determined.[17][18]

Procedure (Qualitative):

Sample Preparation: A small, measured amount of Equilenin (e.g., 25 mg) is placed in a test
tube.[19]

e Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL) is added in portions.[19]
e Mixing: The test tube is vigorously shaken after each addition of solvent.[19]

e Observation: The solubility is determined by visual inspection. If the solid dissolves
completely, it is considered soluble. If it does not, it is considered insoluble or sparingly
soluble.[19] This can be further tested in acidic and basic solutions to understand the
compound's properties.[20]

Signaling Pathway and Synthesis Workflow
Estrogenic Signhaling Pathway

Equilenin, as an estrogen, is believed to exert its biological effects primarily through interaction
with estrogen receptors (ERs), with a noted mediation through ER[.[3] The general mechanism
involves the binding of the estrogen to the receptor, leading to a cascade of events that
ultimately alter gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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